Cas no 1806050-66-7 (6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806050-66-7
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4870544
• Update Time: 2025-07-02

6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-6-5(7(10)11)4(8(14)15)1-3(2-12)13-6/h1,7H,2,12H2,(H,14,15)
• InChI Key： WQRBBCHGWQUPPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=O)O)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806050-66-7)

6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806050-66-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including an aminomethyl moiety, a chloro substituent, and a difluoromethyl group, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this molecule due to its structural complexity and potential as a building block for drug discovery and crop protection agents.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid at the forefront of recent scientific discussions. Its pyridine-carboxylic acid backbone is particularly valuable for designing enzyme inhibitors and receptor modulators, addressing current challenges in treating metabolic disorders and infectious diseases. The incorporation of fluorine atoms, a trending topic in modern drug design, enhances the compound's metabolic stability and bioavailability—key factors driving its research applications.

From a synthetic chemistry perspective, the presence of both nucleophilic (aminomethyl) and electrophilic (chloro and difluoromethyl) sites in CAS 1806050-66-7 allows for diverse chemical transformations. This characteristic makes it particularly valuable for parallel synthesis and combinatorial chemistry approaches, which are crucial for accelerating drug discovery pipelines. Recent publications have highlighted its utility in creating targeted libraries for high-throughput screening against various biological targets.

In agrochemical applications, the difluoromethyl-pyridine structure of this compound has drawn attention for developing next-generation fungicides and herbicides. With increasing global focus on sustainable agriculture and resistance management, the unique mode of action potential of derivatives from 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid is being actively explored. Its structural features may offer solutions to emerging challenges in crop protection, particularly against resistant pest strains.

The physicochemical properties of 1806050-66-7, including its solubility profile and stability under various conditions, make it suitable for formulation development. These characteristics are critical for researchers investigating its potential in drug delivery systems or agricultural formulations. Recent advances in analytical techniques have enabled more precise characterization of this compound, supporting quality control in its production and application.

Environmental and safety considerations surrounding 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid have been thoroughly evaluated in recent studies. While demonstrating favorable environmental fate characteristics, researchers continue to investigate its degradation pathways and ecotoxicological profile—addressing key questions frequently searched by environmental scientists and regulatory specialists.

Market analysts note growing interest in pyridine derivatives like CAS 1806050-66-7, driven by expanding applications in both life sciences and material science sectors. The compound's patent landscape and commercial availability are subjects of frequent inquiry among industry professionals seeking novel chemical entities for their research and development programs.

Future research directions for 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid may explore its potential in emerging fields such as PROTAC technology or as a ligand in catalytic systems. The compound's versatility positions it as valuable scaffold for addressing current scientific challenges across multiple disciplines, from targeted protein degradation to advanced material synthesis.

For synthetic chemists working with 1806050-66-7, recent methodological advances have improved yields and purity in its preparation and subsequent derivatization. These developments address common technical questions searched by laboratory researchers regarding optimal reaction conditions and purification techniques for this specific pyridine derivative.

In conclusion, 6-(Aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-carboxylic acid represents an important compound at the intersection of multiple research fields. Its unique structural features and growing application potential ensure continued scientific and industrial interest, with ongoing studies likely to reveal additional uses for this versatile molecule in the coming years.